Cas no 1353970-89-4 (2-Chloro-1-(3-methoxy-piperidin-1-yl)-ethanone)

• Product Name: 2-Chloro-1-(3-methoxy-piperidin-1-yl)-ethanone
• CAS No: 1353970-89-4
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 2156574
• Update Time: 2025-07-17

2-Chloro-1-(3-methoxy-piperidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(3-methoxy-piperidin-1-yl)-ethanone
• 2-Chloro-1-(3-methoxypiperidin-1-yl)ethanone
• (S)-2-Chloro-1-(3-methoxypiperidin-1-yl)ethanone
• (R)-2-Chloro-1-(3-methoxypiperidin-1-yl)ethanone
• AM93697

• Inchi： 1S/C8H14ClNO2/c1-12-7-3-2-4-10(6-7)8(11)5-9/h7H,2-6H2,1H3
• InChI Key： JYUZRAHRJRKTSH-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC(C1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 29.5

Additional information on 2-Chloro-1-(3-methoxy-piperidin-1-yl)-ethanone

Professional Introduction to 2-Chloro-1-(3-methoxy-piperidin-1-yl)-ethanone (CAS No. 1353970-89-4)

2-Chloro-1-(3-methoxy-piperidin-1-yl)-ethanone, with the chemical identifier CAS No. 1353970-89-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its structural features and potential applications in drug development. The presence of both a chloro group and a piperidine ring makes it a versatile intermediate for synthesizing various bioactive molecules.

The structure of 2-Chloro-1-(3-methoxy-piperidin-1-yl)-ethanone is characterized by a ketone functional group attached to a carbon atom that is also bonded to a chlorine atom. The other end of this carbon is linked to a piperidine ring, which is substituted with a methoxy group at the 3-position. This specific arrangement of functional groups imparts unique reactivity and binding properties, making it valuable in medicinal chemistry.

In recent years, there has been growing interest in the development of novel psychoactive substances and their mechanisms of action. Piperidine derivatives, in particular, have been extensively studied for their potential as pharmacological agents. The 3-methoxy-piperidin-1-yl moiety in this compound is known to enhance binding affinity to certain receptors, which is crucial for developing drugs that target neurological disorders.

One of the most compelling aspects of 2-Chloro-1-(3-methoxy-piperidin-1-yl)-ethanone is its role as a key intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to develop new analogs with enhanced pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit significant activity as serotonin receptor modulators, which could lead to the development of new treatments for depression and anxiety disorders.

The synthesis of 2-Chloro-1-(3-methoxy-piperidin-1-yl)-ethanone typically involves multi-step organic reactions, starting from readily available precursors. The chlorination step is critical and often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are commonly employed to introduce the desired functional groups.

Recent advancements in computational chemistry have also contributed to the understanding of how 2-Chloro-1-(3-methoxy-piperidin-1-yl)-ethanone interacts with biological targets. Molecular modeling studies have revealed that the compound can bind effectively to specific protein receptors, suggesting its potential as a lead compound for drug discovery. These insights have guided researchers in designing more potent and selective derivatives.

The pharmaceutical industry has shown particular interest in developing small molecule drugs that can modulate neurotransmitter systems. The pharmacological profile of 2-Chloro-1-(3-methoxy-piperidin-1-yl)-ethanone aligns well with this goal, as it possesses characteristics that make it an attractive candidate for further development. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders.

In conclusion, 2-Chloro-1-(3-methoxy-piperidin-1-yl)-ethanone (CAS No. 1353970-89-4) represents a promising compound in pharmaceutical research. Its unique structural features and potential applications in drug development make it a valuable asset for medicinal chemists. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in the discovery and development of novel treatments for various diseases.